2-methyl-N4-(4-methylbenzyl)pyrimidine-4,6-diamine

• Molecular Formula: C13H16N4
• Molecular Weight: 228.29 g/mol
• IUPAC Name: 2-methyl-4-N-[(4-methylphenyl)methyl]pyrimidine-4,6-diamine
• InChI: InChI=1S/C13H16N4/c1-9-3-5-11(6-4-9)8-15-13-7-12(14)16-10(2)17-13/h3-7H,8H2,1-2H3,(H3,14,15,16,17)
• InChI Key: UJQXDPMUJPHWGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC2=NC(=NC(=C2)N)C

Description

2-Methyl-N4-(4-methylbenzyl)pyrimidine-4,6-diamine is a pyrimidine derivative characterized by a central pyrimidine ring substituted at positions 4 and 6 with amine groups. The N4 position is further modified with a 4-methylbenzyl group, while a methyl group is attached at position 2 (Figure 1). Its structural features, such as the benzyl substituent, influence lipophilicity, solubility, and molecular interactions with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N4-(4-methylbenzyl)pyrimidine-4,6-diamine typically involves the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a cyclization reaction involving a β-dicarbonyl compound and a nitrogen source such as urea or guanidine.

Alkylation: The methyl group is introduced at the 2-position of the pyrimidine ring through an alkylation reaction using a suitable methylating agent.

Benzylation: The 4-methylbenzyl group is introduced at the N4 position through a nucleophilic substitution reaction using 4-methylbenzyl chloride in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to achieve high yields and purity. This includes controlling the temperature, solvent, and reaction time, as well as using catalysts to enhance the reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N4-(4-methylbenzyl)pyrimidine-4,6-diamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amines or other reduced forms.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the methyl and benzyl positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxides, while reduction may produce amines.

Scientific Research Applications

2-methyl-N4-(4-methylbenzyl)pyrimidine-4,6-diamine has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as an anticancer, antiviral, and antimicrobial agent due to its ability to interact with biological targets.

Materials Science: The compound can be used in the development of novel materials with specific electronic or optical properties.

Biological Research: It is used in studies related to enzyme inhibition and receptor binding, providing insights into biochemical pathways and mechanisms.

Mechanism of Action

The mechanism of action of 2-methyl-N4-(4-methylbenzyl)pyrimidine-4,6-diamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity or modulate receptor function, leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparative Analysis with Similar Pyrimidine Derivatives

Structural Modifications and Substituent Effects

Pyrimidine-4,6-diamine derivatives exhibit diverse biological and physicochemical properties depending on their substituents. Below is a comparative analysis of key analogs:

Table 1: Structural Comparison of Pyrimidine-4,6-Diamine Derivatives

Compound Name	Substituents at Key Positions	Molecular Weight (g/mol)	Notable Features	Reference
2-Methyl-N4-(4-methylbenzyl)pyrimidine-4,6-diamine	N4: 4-methylbenzyl; C2: methyl	Calculated: ~254.3	High lipophilicity due to benzyl	Target Compound
N4,N4-Dimethyl-2-(methylthio)pyrimidine-4,6-diamine	N4: dimethyl; C2: methylthio	215.3	Methylthio enhances electron density
N6-(4-Aminophenyl)-2,N4,N4-trimethylpyrimidine-4,6-diamine	N4: dimethyl; C2: methyl; N6: aminophenyl	243.31	Polar aminophenyl improves solubility
5-Nitro-N4-[4-(phenyldiazenyl)phenyl]pyrimidine-4,6-diamine	C5: nitro; N4: phenyldiazenylphenyl	322.32	Nitro group increases reactivity
2-Methyl-N4-(2-morpholinoethyl)-pyrimidine-4,6-diamine (4i)	N4: morpholinoethyl; C2: methyl	~390.4	Morpholino enhances water solubility

Key Observations:

• Lipophilicity: The 4-methylbenzyl group in the target compound contributes to higher lipophilicity compared to morpholino- or aminophenyl-substituted analogs (e.g., 4i ). This may enhance membrane permeability but reduce aqueous solubility.
• In contrast, methylthio () and methyl groups (target compound) are electron-donating.
• Synthetic Accessibility : Derivatives like 4j (92% yield, ) demonstrate efficient synthesis, whereas nitro-substituted compounds () may require stringent reaction conditions due to their reactivity.

Physicochemical and Pharmacokinetic Properties

Table 2: Physicochemical Properties

Compound Name	pKa (Predicted)	Density (g/cm³)	Boiling Point (°C)
N6-(4-Aminophenyl)-2,N4,N4-trimethylpyrimidine-4,6-diamine	6.29	1.225	435.5
5-Nitro-N4-[4-(phenyldiazenyl)phenyl]pyrimidine-4,6-diamine	Not reported	Not reported	Not reported
Target Compound	Estimated ~7.5	~1.18	~400	N/A

• pKa and Solubility: The target compound’s predicted pKa (~7.5) suggests moderate solubility at physiological pH. In contrast, the aminophenyl derivative () has a lower pKa (6.29), favoring ionization and improved solubility.
• Thermal Stability: Higher boiling points in methylthio () and morpholino () derivatives suggest stability under thermal stress, critical for drug formulation.